Cas no 85958-96-9 (Phenol, diisooctyl-(9CI))
Phenol, diisooctyl-(9CI) structure
Product Name:Phenol, diisooctyl-(9CI)
CAS No:85958-96-9
MF:C22H38O
MW:318.53652715683
CID:723154
PubChem ID:21924928
Update Time:2025-04-19
Phenol, diisooctyl-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phenol, diisooctyl-(9CI)
- 2,3-bis(6-methylheptyl)phenol
- diisooctylphenol
- EINECS 288-985-5
- DTXSID401006538
- 85958-96-9
- SCHEMBL258691
-
- Inchi: 1S/C22H38O/c1-18(2)12-7-5-9-14-20-15-11-17-22(23)21(20)16-10-6-8-13-19(3)4/h11,15,17-19,23H,5-10,12-14,16H2,1-4H3
- InChI Key: FNRRHKQTVNDRSJ-UHFFFAOYSA-N
- SMILES: OC1=CC=CC(=C1CCCCCC(C)C)CCCCCC(C)C
Computed Properties
- Exact Mass: 641.298215
- Monoisotopic Mass: 641.298215
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 44
- Rotatable Bond Count: 25
- Complexity: 1020
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 262
- XLogP3: 9.1
Phenol, diisooctyl-(9CI) Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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